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Compound of Interest

Compound Name: AG 370

cat. No.: B1632401

Technical Support Center: AG 370

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the best practices for the long-term storage of AG 370, a
tyrphostin and selective inhibitor of the Platelet-Derived Growth Factor (PDGF) receptor kinase.
[1] Proper storage is critical to ensure the compound's stability, potency, and the reproducibility
of experimental results.

Frequently Asked Questions (FAQSs)

Q1: How should | store solid AG 370 upon receipt?

Al: Upon receipt, solid AG 370, which is typically in a lyophilized powder form, should be
stored in a tightly sealed container at -20°C or -80°C, protected from light and moisture.[2][3]
While short-term shipping may occur at room temperature, long-term storage at low
temperatures is crucial for maintaining its chemical integrity.[2]

Q2: What is the recommended solvent for creating AG 370 stock solutions?

A2: The recommended solvent for preparing concentrated stock solutions of AG 370 is high-
purity, anhydrous Dimethyl sulfoxide (DMSO).[2][3] Using anhydrous DMSO is important to
minimize compound degradation.[2][3]

Q3: How should | store AG 370 stock solutions for long-term use?
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A3: AG 370 stock solutions prepared in DMSO should be aliquoted into smaller, single-use
volumes to avoid repeated freeze-thaw cycles.[2][3][4] These aliquots should be stored at
-20°C for short- to medium-term storage (months) or at -80°C for long-term storage (up to a
year or more).[2][4]

Q4: Can | store AG 370 in aqueous buffers?

A4: It is not recommended to store AG 370 in aqueous buffers for extended periods, as this
can lead to degradation.[2] Working solutions in aqueous buffers should be prepared fresh from
a frozen DMSO stock solution before each experiment.[2]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Loss of compound activity or
inconsistent experimental

results.

Compound degradation due to

improper storage.

Ensure the solid compound is
stored at -20°C or -80°C and
protected from light and
moisture. For stock solutions,
confirm they are aliquoted and
stored at -80°C to prevent
freeze-thaw cycles. Use freshly
prepared working solutions for

each experiment.[2][3]

Precipitation observed in the

stock solution upon thawing.

The compound may have
come out of solution during
freezing or due to repeated

freeze-thaw cycles.

Before use, gently warm the
vial and vortex to ensure the
compound is fully dissolved.
Visually inspect the solution for
any particulates before making
dilutions. To prevent this,
ensure stock solutions are
aliquoted into single-use

volumes.[2]

Difficulty dissolving the solid
compound in DMSO.

The compound may have

absorbed moisture.

Ensure the vial was tightly
sealed during storage. If
moisture absorption is
suspected, the powder can be
dried in a desiccator before

attempting to dissolve it.

Data Presentation: Storage Recommendations

Summary
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BENCHE

Form

Solvent

Storage
Temperature

Storage
Duration

Key
Recommendati
ons

Solid
(Lyophilized

Powder)

N/A

-20°C or -80°C

Long-term

(Years)

Store in a tightly
sealed, light-
protected
container. A
desiccator can
be used to
prevent moisture
absorption.[2][3]

Stock Solution

Anhydrous
DMSO

-20°C

Short to Medium-
term (Months)

Aliquot into
single-use vials
to avoid freeze-

thaw cycles.[2][4]

Stock Solution

Anhydrous
DMSO

-80°C

Long-term (Up to

a year or more)

Aliquot into
single-use vials
to avoid freeze-

thaw cycles.[2][3]
[4]

Working Solution

Aqueous Buffer

Room
Temperature or
4°C

Short-term

(Hours)

Prepare fresh
before each
experiment from
a frozen stock
solution. Do not
store for
extended

periods.[2]

Experimental Protocols

Protocol for Preparation of AG 370 Stock Solution

e Materials:
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o AG 370 solid powder
o Anhydrous Dimethyl sulfoxide (DMSO)

o Sterile, light-protected microcentrifuge tubes (e.g., amber tubes)

e Procedure:

1. Equilibrate the vial of solid AG 370 to room temperature before opening to prevent
condensation.

2. Weigh the desired amount of AG 370 powder in a sterile tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock
concentration (e.g., 10 mM).

4. Vortex or sonicate the solution until the AG 370 is completely dissolved.
5. Aliquot the stock solution into single-use, light-protected tubes.

6. Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

7. Store the aliquots at -80°C for long-term storage.

Mandatory Visualization
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AG 370 Long-Term Storage Workflow

Solid Compound Handling

Receive Solid AG 370

;

Store at -20°C or -80°C
(Tightly sealed, protected from light)

Stock Solution|Preparation & Storage

Prepare Stock Solution
(Anhydrous DMSO)

voids freeze-thaw

Aliquot into single-use tubes

:

Store Aliquots at -80°C

Working Solution Preparation

Thaw a single aliquot

Prepare fresh

Prepare Working Solution

(Aqueous Buffer)

Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for the long-term storage and handling of AG 370.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

